1-(1,3-benzodioxol-5-ylcarbonyl)-N-(4-isopropylphenyl)-3-piperidinamine

• IUPAC Name: 1,3-benzodioxol-5-yl-[3-(4-propan-2-ylanilino)piperidin-1-yl]methanone
• InChI: InChI=1S/C22H26N2O3/c1-15(2)16-5-8-18(9-6-16)23-19-4-3-11-24(13-19)22(25)17-7-10-20-21(12-17)27-14-26-20/h5-10,12,15,19,23H,3-4,11,13-14H2,1-2H3
• InChI Key: ZWJJORRLNTWSOG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)NC2CCCN(C2)C(=O)C3=CC4=C(C=C3)OCO4
• Molecular Formula: C22H26N2O3
• Molecular Weight: 366.5 g/mol

Description

1-(1,3-benzodioxol-5-ylcarbonyl)-N-(4-isopropylphenyl)-3-piperidinamine, commonly known as MDBP, is a synthetic compound that belongs to the class of psychoactive substances known as designer drugs. It is a potent stimulant and has been found to have a significant impact on the central nervous system. The purpose of

Mechanism of Action

MDBP acts as a potent stimulant by increasing the release of dopamine, norepinephrine, and serotonin in the brain. It achieves this by inhibiting the reuptake of these neurotransmitters, resulting in an increase in their concentration in the synaptic cleft. This increased concentration leads to an increase in neuronal activity, resulting in the stimulant effects of the compound.
Biochemical and Physiological Effects:
MDBP has been found to have a significant impact on the central nervous system, resulting in a range of physiological and biochemical effects. It has been found to increase heart rate, blood pressure, and body temperature. Additionally, it has been found to increase alertness, focus, and energy levels.

Advantages and Limitations for Lab Experiments

MDBP has several advantages as a research tool. It is a potent stimulant, which makes it useful for investigating the effects of stimulants on the brain. Additionally, it has a relatively short half-life, which allows for the precise control of dosing. However, there are also limitations to its use. It is a synthetic compound and may not accurately represent the effects of naturally occurring substances. Additionally, it is a psychoactive substance and may have effects on behavior and cognition that are not related to its primary mechanism of action.

Future Directions

There are several future directions for research on MDBP. One area of interest is the investigation of its effects on specific neurotransmitter systems, such as the dopamine system. Additionally, the development of analogs of MDBP may lead to compounds with improved pharmacological properties. Finally, the investigation of the long-term effects of MDBP on behavior and cognition may provide insight into the potential risks associated with its use.
Conclusion:
MDBP is a potent stimulant that has been used in various scientific research studies. It acts by increasing the release of dopamine, norepinephrine, and serotonin in the brain, resulting in a range of physiological and biochemical effects. While it has several advantages as a research tool, there are also limitations to its use. Future research on MDBP may provide insight into the effects of psychoactive substances on behavior and cognition and lead to the development of new compounds with improved pharmacological properties.

Scientific Research Applications

MDBP has been used in various scientific research studies due to its potent stimulant properties. It has been found to have a significant impact on the central nervous system, and as such, has been used in studies to investigate the effects of stimulants on the brain. Additionally, it has been used in studies to investigate the effects of psychoactive substances on behavior and cognition.